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Compound of Interest

Compound Name: Metatartaric acid

Cat. No.: B12092344

Metatartaric Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metatartaric acid, a polymeric derivative of L-tartaric acid, is a complex mixture of polyesters
with a primary role as a crystallization inhibitor in the food industry. While its direct applications
in drug development are not established, the underlying chemistry and the biodegradable
nature of tartaric acid-based polymers offer significant relevance to pharmaceutical sciences
and material science. This guide provides an in-depth exploration of metatartaric acid,
covering its chemical identity, synthesis, and detailed analytical protocols. Furthermore, it
delves into the broader context of tartaric acid-based polymers, highlighting their potential in
biomedical applications, including drug delivery systems.

Chemical Identification and Nomenclature

Metatartaric acid is not a single compound but rather a polydisperse mixture of linear and
cyclic polyesters derived from L-tartaric acid. Due to its polymeric and variable nature, its
chemical identity is often described by its CAS number and a representative IUPAC name for
one of its constituent molecules.

« CAS Number: 39469-81-3[1]
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» Representative IUPAC Nomenclature: 2-[5-[carboxy(hydroxy)methyl]-3,6-dioxo-1,4-dioxan-2-
yl]-2-hydroxyacetic acid

Physicochemical Properties

Metatartaric acid is typically a white to yellowish crystalline powder or solid mass.[1] It is
characterized by its high hygroscopicity and a faint caramel-like odor.[1] Its properties are
highly dependent on the degree of polymerization and esterification.

Property Value
Molecular Formula (C4H405)n
Solubility Freely soluble in water and ethanol.[1]

White to yellowish crystalline powder or masses.

Appearance o

Odor Faint odor of caramel.[1]
Hygroscopicity Very deliquescent.[1]
Optical Rotation (5 g/100 ml aq. soln.) -34° to -41°

Weight Average Molecular Weight (Mw) 1.2-8.9 kDa

Number Average Molecular Weight (Mn) 0.25-3.52 kDa
Z-Average Molecular Weight (Mz) 3.4-40.9 kDa
Polydispersity Index (Mz/Mn) 1to 50

Lead (Pb) < 2 mg/kg

Arsenic (As) < 3 mg/kg

Synthesis and Hydrolysis
Synthesis

Metatartaric acid is synthesized through the thermal dehydration of L-tartaric acid. This
process involves intermolecular esterification, leading to the formation of a mixture of
polyesters.
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Synthesis and Hydrolysis of Metatartaric Acid
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Caption: Synthesis of metatartaric acid via thermal dehydration of L-tartaric acid and its
subsequent hydrolysis.

Hydrolysis

Metatartaric acid is susceptible to hydrolysis, reverting to L-tartaric acid. The rate of hydrolysis
is influenced by temperature and pH. In aqueous solutions, it hydrolyzes rapidly at elevated
temperatures (e.g., 100°C) and more slowly at colder temperatures.

Experimental Protocols
Synthesis of Metatartaric Acid

Objective: To synthesize metatartaric acid through the thermal dehydration of L-tartaric acid.
Materials:

e L-tartaric acid

e Heating mantle or oil bath

¢ Round-bottom flask
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» Condenser (optional, for reactions under reduced pressure)
e Vacuum pump (optional)

Procedure:

e Place L-tartaric acid in a round-bottom flask.

» Heat the flask to a temperature between 150°C and 170°C using a heating mantle or olil
bath. The reaction can be carried out at atmospheric or reduced pressure.

e Maintain this temperature for a sufficient duration to achieve the desired degree of
esterification. The reaction progress can be monitored by measuring the amount of water
collected or by analyzing samples for their esterification index.

e Once the reaction is complete, cool the molten product to room temperature. The resulting
solid is metatartaric acid.

e The product can be ground into a powder for storage and use. Due to its hygroscopic nature,
it should be stored in a desiccator.

Determination of Degree of Esterification

Objective: To quantify the degree of esterification of metatartaric acid through titration.

Principle: This method involves two titrations. The first determines the free carboxylic acid
groups. The second, after saponification with a known excess of sodium hydroxide, determines
the total carboxylic acid groups (free and esterified). The difference allows for the calculation of
the esterified acid content.

Reagents:
e 1 M Sodium Hydroxide (NaOH) solution, standardized
e 0.5 M Sulfuric Acid (H2S04) solution, standardized

» Bromothymol blue indicator solution
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Procedure:

o Sample Preparation: Accurately weigh approximately 1.0 g of metatartaric acid, dissolve it
in deionized water, and dilute to 50 mL in a volumetric flask.

o Titration of Free Acid:

[¢]

Pipette 25.0 mL of the metatartaric acid solution into an Erlenmeyer flask.

[¢]

Add 2-3 drops of bromothymol blue indicator.

[e]

Titrate with standardized 1 M NaOH solution until the solution turns from yellow to a
persistent blue-green endpoint.

[e]

Record the volume of NaOH used (V1).
» Saponification and Titration of Total Acid:

o To the titrated solution from the previous step, add a known excess of standardized 1 M
NaOH solution (e.g., 20.0 mL).

o Stopper the flask and allow it to stand at room temperature for at least 2 hours to ensure
complete saponification of the esters.

o Titrate the excess NaOH with standardized 0.5 M H2S0O4 solution until the bromothymol
blue indicator returns to a yellow endpoint.

o Record the volume of H2SO4 used (V2).

o Calculation: The degree of esterification can be calculated based on the volumes of titrants
used.

Relevance to Drug Development and Polymer
Science

While metatartaric acid's direct application is in oenology, the chemistry of tartaric acid-based
polyesters is highly relevant to researchers in drug development and polymer science. Tartaric
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acid is a readily available, chiral, and biocompatible monomer, making it an attractive building
block for creating biodegradable and functional polymers for biomedical applications.[2][3]

Potential Applications of Tartaric Acid-Based Polymers:

e Drug Delivery Systems: The polyester backbone can be designed to be biodegradable,
allowing for the controlled release of encapsulated therapeutic agents.[3] The pendant
hydroxyl and carboxyl groups can be functionalized to attach drugs or targeting moieties.

o Biomaterials and Tissue Engineering: The biocompatibility of tartaric acid makes its polymers
suitable for creating scaffolds for tissue regeneration.[3]

» Biodegradable Plastics: Tartaric acid can be incorporated into bioplastic formulations to
enhance their biodegradability and mechanical properties.[4][5]

The synthesis of these advanced polymers often involves more controlled polymerization
techniques than the simple thermal condensation used for metatartaric acid, such as ring-
opening polymerization or polycondensation with other monomers to tailor the polymer's
properties.[6]
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Caption: Role of tartaric acid as a monomer in synthesizing functional polymers for biomedical
applications.

Conclusion

Metatartaric acid, defined by its CAS number 39469-81-3, is a complex polyester with a well-
established role in the food industry. For researchers and scientists, a deeper understanding of
its synthesis, properties, and analytical characterization provides a foundation for exploring the
broader potential of tartaric acid-derived polymers. The biocompatibility, chirality, and
functionality of tartaric acid make it a valuable platform for the development of advanced
biodegradable materials with significant promise in drug delivery and biomedical engineering.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12092344?utm_src=pdf-body-img
https://www.benchchem.com/product/b12092344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12092344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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